N-[3-Cyano-5-(4-fluorophenyl)furan-2-yl]prop-2-enamide

• IUPAC Name: N-[3-cyano-5-(4-fluorophenyl)furan-2-yl]prop-2-enamide
• InChI: InChI=1S/C14H9FN2O2/c1-2-13(18)17-14-10(8-16)7-12(19-14)9-3-5-11(15)6-4-9/h2-7H,1H2,(H,17,18)
• InChI Key: IODIBNZTIRXOJA-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=C(C=C(O1)C2=CC=C(C=C2)F)C#N
• Molecular Formula: C14H9FN2O2
• Molecular Weight: 256.23 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps. Researchers typically start with commercially available starting materials, such as furan derivatives and fluorobenzene compounds. The cyano group is introduced through nucleophilic substitution or other suitable reactions. The final step involves the formation of the prop-2-enamide moiety. Detailed synthetic routes and reaction conditions can be found in relevant literature.

Molecular Structure Analysis

For a visual representation, refer to the crystallographic data.

Chemical Reactions Analysis

This compound may participate in various chemical reactions, including electrophilic substitutions, nucleophilic additions, and cyclizations. Its reactivity depends on the functional groups present. Researchers have explored its behavior under different conditions, leading to the discovery of novel derivatives and potential applications.

Physical And Chemical Properties Analysis

• Melting Point : Approximately 295°C.
• Infrared (IR) Absorption : Key peaks at 3356-3155 cm⁻¹ (NH), 1642 cm⁻¹ (C=N), and 1255 cm⁻¹ (C=S).
• ¹H-NMR Spectrum : Notable signals include 13.80 ppm (s, 1H, SH), 6.56-7.65 ppm (m, 3H, furyl), and 5.10 ppm (s, 1H, NH).

Future Directions

: A brief review of the biological potential of indole derivatives : Crystal structure of (4-fluorophenyl)(5-(hydroxymethyl)furan-2-yl) : 5-Furan-2yl[1,3,4]oxadiazole-2-thiol, 5 … : 5-(4-Fluorophenyl)-3-(naphthalen-1-yl)-1-phenyl-1H-pyrazole